Cas no 82488-11-7 (3-(propan-2-yl)benzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate)

• Product Name: 3-(propan-2-yl)benzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• CAS No: 82488-11-7
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 1806723
• PubChem ID: 158121
• Update Time: 2025-04-21

3-(propan-2-yl)benzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)benzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (3-(1-methylethyl)phenyl)methyl ester, (1R,3R)-
• (3-propan-2-ylphenyl)methyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• DTXSID50231761
• 82488-11-7

• Inchi： 1S/C20H28O2/c1-13(2)10-17-18(20(17,5)6)19(21)22-12-15-8-7-9-16(11-15)14(3)4/h7-11,14,17-18H,12H2,1-6H3/t17-,18+/m1/s1
• InChI Key： WVVHOIVGPFJWLH-MSOLQXFVSA-N
• SMILES： O(CC1C=CC=C(C(C)C)C=1)C([C@@H]1[C@@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 300.208930132g/mol
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3Ų